Cas no 2727120-27-4 ((2R,4s,6S)-4-amino-2,6-dimethyl-1lambda6-thiane-1,1-dione hydrochloride)

• Product Name: (2R,4s,6S)-4-amino-2,6-dimethyl-1lambda6-thiane-1,1-dione hydrochloride
• CAS No: 2727120-27-4
• MF: C₇H₁₆ClNO₂S
• MW: 213.72544002533
• CID: 6294930
• PubChem ID: 165589791
• Update Time: 2025-10-21

(2R,4s,6S)-4-amino-2,6-dimethyl-1lambda6-thiane-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2727120-27-4
• (2R,4s,6S)-4-amino-2,6-dimethyl-1lambda6-thiane-1,1-dione hydrochloride
• rac-(2R,4s,6S)-4-Amino-2,6-dimethyltetrahydro-2H-thiopyran 1,1-dioxide hydrochloride
• Z5336419612
• EN300-37084927

• Inchi： 1S/C7H15NO2S.ClH/c1-5-3-7(8)4-6(2)11(5,9)10;/h5-7H,3-4,8H2,1-2H3;1H/t5-,6+,7?;
• InChI Key： ODCUOIYOVMXYLN-VPEOJXMDSA-N
• SMILES： Cl.S1([C@@H](C)CC(C[C@H]1C)N)(=O)=O

Computed Properties

• Exact Mass: 213.0590276g/mol
• Monoisotopic Mass: 213.0590276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5Ų

Additional information on (2R,4s,6S)-4-amino-2,6-dimethyl-1lambda6-thiane-1,1-dione hydrochloride

Comprehensive Overview of (2R,4s,6S)-4-amino-2,6-dimethyl-1lambda6-thiane-1,1-dione hydrochloride (CAS No. 2727120-27-4)

The compound (2R,4s,6S)-4-amino-2,6-dimethyl-1lambda6-thiane-1,1-dione hydrochloride, identified by its CAS No. 2727120-27-4, is a specialized chiral sulfone derivative with significant potential in pharmaceutical and biochemical research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its structural resemblance to sulfonamide-based drugs, which are widely used in antimicrobial and anti-inflammatory therapies.

In recent years, the demand for chiral sulfones like (2R,4s,6S)-4-amino-2,6-dimethyl-1lambda6-thiane-1,1-dione hydrochloride has surged, driven by advancements in asymmetric synthesis and drug discovery. The compound's CAS No. 2727120-27-4 is frequently searched in academic databases and chemical vendor platforms, reflecting its growing relevance. Its hydrochloride salt form enhances solubility, making it particularly useful in formulation studies and preclinical testing.

One of the key applications of (2R,4s,6S)-4-amino-2,6-dimethyl-1lambda6-thiane-1,1-dione hydrochloride lies in its role as a building block for protease inhibitors and enzyme modulators. The sulfone moiety (1lambda6-thiane-1,1-dione) is known to interact with biological targets, such as cysteine proteases, which are implicated in various diseases. This has led to increased interest in the compound's potential for treating conditions like viral infections and autoimmune disorders.

The stereospecificity of (2R,4s,6S)-4-amino-2,6-dimethyl-1lambda6-thiane-1,1-dione hydrochloride is another area of focus. The (2R,4s,6S) configuration ensures high enantiomeric purity, which is critical for minimizing off-target effects in drug development. Researchers often explore its synthetic pathways, including chiral resolution and catalytic asymmetric synthesis, to optimize yield and purity. These methods align with the pharmaceutical industry's push toward greener and more efficient processes.

From a regulatory perspective, CAS No. 2727120-27-4 is not classified as a hazardous material, making it easier to handle in laboratory settings. However, proper storage conditions—such as protection from moisture and light—are recommended to maintain stability. The compound's safety profile and versatility have made it a staple in medicinal chemistry labs, particularly for projects involving structure-activity relationship (SAR) studies.

In the context of current trends, (2R,4s,6S)-4-amino-2,6-dimethyl-1lambda6-thiane-1,1-dione hydrochloride is often discussed alongside emerging topics like "fragment-based drug design" and "covalent inhibitors." Its sulfone group can serve as a warhead in covalent drug candidates, a strategy gaining traction in oncology and infectious disease research. Additionally, its amino functionality allows for further derivatization, enabling the creation of libraries for high-throughput screening.

For those searching CAS No. 2727120-27-4 or related terms like "chiral sulfone synthesis" or "sulfone-based drug intermediates," this compound represents a bridge between traditional medicinal chemistry and modern therapeutic innovation. Its applications extend beyond pharmaceuticals, including agrochemicals and material science, where sulfone derivatives are valued for their stability and reactivity.

In summary, (2R,4s,6S)-4-amino-2,6-dimethyl-1lambda6-thiane-1,1-dione hydrochloride is a multifaceted compound with broad utility in research and development. Its CAS No. 2727120-27-4 serves as a gateway to exploring its potential in drug discovery and beyond. As the scientific community continues to uncover new applications, this compound is poised to remain a topic of interest for years to come.